Cas no 2137845-78-2 (Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-)

• Product Name: Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-
• CAS No: 2137845-78-2
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5260472
• Update Time: 2025-05-22

Propanamide, N-[2-(aminomethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-

• Inchi： 1S/C9H13N3O/c1-2-9(13)12-7-4-3-5-11-8(7)6-10/h3-5H,2,6,10H2,1H3,(H,12,13)
• InChI Key： ZKEOZPJGVZBQJA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1CN)(=O)CC

Additional information on Propanamide, N-[2-(aminomethyl)-3-pyridinyl]-

Propanamide, N-[2-(Aminomethyl)-3-pyridinyl] (CAS No. 2137845-78-2): A Comprehensive Overview

Propanamide, N-[2-(aminomethyl)-3-pyridinyl], also known by its CAS number 2137845-78-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of amides and features a pyridine ring with an aminomethyl substituent. Its structure and functional groups make it a versatile molecule with promising uses in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular formula of Propanamide, N-[2-(aminomethyl)-3-pyridinyl] is C9H11N3O, and its molecular weight is approximately 169.19 g/mol. The compound consists of a pyridine ring (a six-membered aromatic ring with one nitrogen atom) substituted at the 3-position with an aminomethyl group (-CH2NH2) and at the 2-position with a propanamide group (-CONHCH2CH2CH3). This combination of functional groups imparts the molecule with both basic and amide characteristics, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of Propanamide, N-[2-(aminomethyl)-3-pyridinyl] as a building block in drug design. Its pyridine ring provides aromatic stability, while the amide group offers hydrogen bonding capabilities, which are crucial for drug-receptor interactions. Additionally, the presence of an aminomethyl group introduces flexibility and additional binding sites, enhancing its pharmacological profile. Researchers have explored its use in developing inhibitors for enzymes such as kinases and proteases, which are key targets in treating diseases like cancer and neurodegenerative disorders.

In the field of agrochemicals, Propanamide, N-[2-(aminomethyl)-3-pyridinyl] has shown promise as a component in herbicides and fungicides. Its ability to interact with biological systems through hydrogen bonding and π-π interactions makes it effective in disrupting key biochemical pathways in pests and pathogens. Furthermore, its relatively low toxicity profile compared to traditional agrochemicals makes it an attractive candidate for sustainable agricultural practices.

The synthesis of Propanamide, N-[2-(aminomethyl)-3-pyridinyl] typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable precursor followed by amide formation. The reaction conditions are optimized to ensure high yield and purity, often involving catalysts or activating agents to facilitate bond formation. Recent advancements in catalytic chemistry have enabled more efficient syntheses, reducing production costs and environmental impact.

Propanamide, N-[2-(aminomethyl)-3-pyridinyl] also exhibits interesting physical properties that make it suitable for materials science applications. Its thermal stability and ability to form stable complexes with metal ions have led to its exploration as a ligand in coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

In conclusion, Propanamide, N-[2-(aminomethyl)-3-pyridinyl] (CAS No. 2137845-78-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.